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Compound of Interest

Compound Name:
N-methyl-3-(methylamino)-4-

nitrobenzamide

CAS No.: 1250029-83-4

Cat. No.: B2995256

Get Quote

Abstract & Strategic Overview
The synthesis of N-methyl-3-(methylamino)-4-nitrobenzamide presents a specific

regiochemical challenge: installing a methylamino group at the meta position (relative to the

carbonyl) while maintaining a nitro group at the para position.

Direct nitration of N-methyl-3-(methylamino)benzamide is prone to poor regioselectivity.

Therefore, this protocol utilizes a Nucleophilic Aromatic Substitution (

) strategy starting from 3-fluoro-4-nitrobenzoic acid. The strong electron-withdrawing effect of
the para-nitro group activates the ortho-fluorine, facilitating a clean displacement by
methylamine.

Why this Route?

Regiocontrol: The position of the leaving group (Fluorine) strictly defines the amination site.
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Scalability: The intermediate, 3-(methylamino)-4-nitrobenzoic acid, is a stable solid that

precipitates from water, allowing for purification without chromatography.

Robustness: The subsequent amide coupling uses thionyl chloride (

), which is effective even in the presence of the secondary aniline due to the deactivating
nature of the ortho-nitro group.

Retrosynthetic Analysis & Reaction Scheme
The synthesis is broken down into two distinct phases to maximize yield and purity.

Starting Material
3-Fluoro-4-nitrobenzoic acid

(CAS 403-21-4)

Step 1: SNAr
MeNH2 (aq), 60°C

(Fluorine Displacement)

Intermediate
3-(methylamino)-4-nitrobenzoic acid

(Precipitates at pH 3)

 >90% Yield
Step 2: Activation & Amidation

1. SOCl2, Reflux
2. MeNH2, 0°C

Target Product
N-methyl-3-(methylamino)-4-nitrobenzamide

 Amide Bond Formation

Click to download full resolution via product page

Figure 1: Two-stage synthetic pathway leveraging the ortho-nitro effect for SNAr followed by

acid chloride activation.

Materials & Equipment
Chemical Reagents
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Reagent CAS Number Role Purity / Grade

3-Fluoro-4-

nitrobenzoic acid
403-21-4 Starting Material >98%

Methylamine 74-89-5 Nucleophile 40% w/w in

Thionyl Chloride (

)
7719-09-7 Chlorinating Agent

Reagent Grade

(>99%)

Dichloromethane

(DCM)
75-09-2 Solvent (Step 2) Anhydrous

DMF 68-12-2 Catalyst Anhydrous

Hydrochloric Acid

(HCl)
7647-01-0 Workup 12 M (Conc.)

Critical Equipment
Reaction Vessel: 3-neck round-bottom flask (RBF) with reflux condenser and internal

temperature probe.

Addition Funnel: Pressure-equalizing, for controlled addition of reagents.

pH Meter/Strips: Capable of measuring pH < 1.

Rotary Evaporator: With vacuum pump (< 10 mbar).

Experimental Protocol
Phase 1: Synthesis of 3-(methylamino)-4-nitrobenzoic
acid
Objective: Selective displacement of the fluorine atom by methylamine.

Setup: Equip a 500 mL 3-neck RBF with a magnetic stir bar, reflux condenser, and

temperature probe.
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Charging: Add 3-Fluoro-4-nitrobenzoic acid (10.0 g, 54.0 mmol) to the flask.

Reagent Addition: Add Methylamine solution (40% aq) (25.0 mL, ~290 mmol, 5.4 equiv).

Note: Excess methylamine serves as both the nucleophile and the base to neutralize the

carboxylic acid and the HF byproduct.

Reaction: Heat the yellow suspension to 60–65°C. The solid will dissolve as the salt forms

and the reaction proceeds. Stir for 3–4 hours.

Checkpoint: Monitor by TLC (Mobile phase: 5% MeOH in DCM with 1% AcOH). Starting

material (

) should disappear; product is more polar.

Workup:

Cool the deep orange/red solution to room temperature (20–25°C).

Dilute with water (50 mL).

Acidification: Slowly add Conc. HCl dropwise with vigorous stirring until pH reaches 2–3.

Observation: The product will precipitate as a bright yellow/orange solid.

Isolation: Filter the solid using a Büchner funnel. Wash the cake with cold water (

mL) to remove methylamine salts.

Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Expected Yield: 9.5 – 10.2 g (90–96%).

Appearance: Yellow crystalline solid.[1]

Phase 2: Synthesis of N-methyl-3-(methylamino)-4-
nitrobenzamide
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Objective: Conversion of the carboxylic acid to the N-methyl amide via an acid chloride

intermediate.

Activation (Acid Chloride Formation):

In a dry 250 mL RBF under

atmosphere, suspend the Phase 1 Intermediate (5.0 g, 25.5 mmol) in Anhydrous DCM (50
mL).

Add DMF (2 drops) as a catalyst.

Add Thionyl Chloride (3.7 mL, 51.0 mmol, 2.0 equiv) dropwise.

Heat to Reflux (40°C) for 2 hours.

Checkpoint: The suspension should clear as the acid chloride forms.

Evaporation: Remove solvent and excess

under reduced pressure. Re-dissolve the residue in anhydrous DCM (50 mL).

Amidation:

Prepare a solution of Methylamine (2.0 M in THF) (38 mL, 76 mmol, 3.0 equiv) in a

separate flask and cool to 0°C.

Alternative: Aqueous methylamine (40%) can be used if a biphasic system (DCM/Water) is

acceptable, but anhydrous conditions (THF/DCM) generally yield cleaner products for

amides.

Addition: Slowly add the DCM solution of the acid chloride to the cold methylamine

solution over 30 minutes. Maintain temperature < 10°C.

Completion: Allow the mixture to warm to room temperature and stir for 1 hour.

Workup:

Quench with water (50 mL).
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Separate the organic layer.[1][2][3][4] Extract the aqueous layer with DCM (

mL).

Combine organics and wash with Sat.[5]

(to remove unreacted acid) and Brine.

Dry over

, filter, and concentrate.[4]

Purification:

The crude product is usually pure enough (>95%).

Recrystallization: If necessary, recrystallize from Ethanol/Water (1:1). Dissolve in hot

ethanol, add water until turbid, and cool.

Critical Process Parameters (CPPs) &
Troubleshooting

Parameter Target Range Impact of Deviation

Step 1 Temperature 60–65°C

<50°C: Incomplete conversion.

>80°C: Potential degradation

or dinitration byproducts (rare).

Step 1 pH (Workup) pH 2–3

pH > 4: Product remains as

carboxylate salt (yield loss). pH

< 1: Protonation of aniline

(reversible, but unnecessary

salt load).

Step 2 Stoichiometry 2.0 eq <1.5 eq: Incomplete acid

chloride formation.

Amine Addition Rate Slow (Dropwise)

Fast addition: Exotherm may

cause side reactions or solvent

boiling.
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Troubleshooting Guide
Issue: Low yield in Step 1 precipitation.

Cause: Final pH is too high.

Solution: Check pH carefully; the product is an amino-acid and has an isoelectric point.

Ensure pH is near 2-3 to protonate the carboxylate but not the deactivated nitro-aniline.

Issue: Product in Step 2 is an oil/sticky solid.

Cause: Residual DMF or solvent.

Solution: Triturate the oil with cold diethyl ether or hexanes to induce crystallization.

Analytical Characterization (Expected Data)
Target Compound: N-methyl-3-(methylamino)-4-nitrobenzamide Molecular Formula:

Molecular Weight: 209.20 g/mol

1H NMR (400 MHz, DMSO-d6):

8.50 (br q, 1H, Amide NH).

8.15 (br q, 1H, Aniline NH).

8.05 (d, J=9.0 Hz, 1H, H-5 aromatic, ortho to

).

7.40 (d, J=2.0 Hz, 1H, H-2 aromatic).

7.15 (dd, J=9.0, 2.0 Hz, 1H, H-6 aromatic).

2.95 (d, 3H, N-Me Amine).

2.80 (d, 3H, N-Me Amide).

Note: The H-5 proton is significantly deshielded by the adjacent nitro group. The H-2

proton is shielded relative to H-5 due to the ortho-amino group.
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Disclaimer: This document is for research and development purposes only. All procedures

should be performed by qualified personnel in a fume hood with appropriate PPE (gloves,

goggles, lab coat). Nitro compounds and thionyl chloride pose specific thermal and chemical

hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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